Cas no 54082-68-7 (5,9-Undecadienal,2,6,10-trimethyl-)

• Product Name: 5,9-Undecadienal,2,6,10-trimethyl-
• CAS No: 54082-68-7
• MF: C₁₄O
• MW: 184.149203300476
• CID: 374013
• Update Time: 2025-04-19

5,9-Undecadienal,2,6,10-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 5,9-Undecadienal,2,6,10-trimethyl-
• 2,6,10-Trimethyl-5,9-undecadienal
• 2,6,10-trimethylundeca-5,9-dienal
• 2,6,10-Trimethyl-5,9-undecadien-1-al

• Inchi： 1S/C14O/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15
• InChI Key： KHPKXWSQCFUFIC-UHFFFAOYSA-N
• SMILES： [C][C]([C]=O)[C][C]/[C]=C(/[C][C]/[C]=C(\[C])/[C])\[C] |^1:0,1,2,6,10,12,13,14,^4:4,5,8,9|

Computed Properties

• Exact Mass: 208.18282
• Monoisotopic Mass: 208.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.853g/cm3
• Boiling Point: 292.8ºC at 760 mmHg
• Flash Point: 134.7ºC
• Refractive Index: 1.459
• PSA: 17.07
• LogP: 4.29430

5,9-Undecadienal,2,6,10-trimethyl- Security Information

• Storage Condition：Store in cold storage.